Cas no 902836-93-5 (3-(Piperidin-3-yl-oxy)benzonitrile)

• Product Name: 3-(Piperidin-3-yl-oxy)benzonitrile
• CAS No: 902836-93-5
• Molecular Formula: C₁₂H₁₄N₂O
• Molecular Weight: 202.25200
• MDL: MFCD08061079
• CID: 994694
• PubChem ID: 22309128

3-(Piperidin-3-yl-oxy)benzonitrile Properties

Names and Identifiers

• 3-(PIPERIDIN-3-YLOXY)-BENZONITRILE
• 3-(3-Piperidinyloxy)benzonitrile
• 3-(piperidin-3-yloxy)benzonitrile
• 3-piperidin-3-yloxybenzonitrile
• SCHEMBL3158663
• AS-78867
• EN300-1869752
• 3-[(Piperidin-3-yl)oxy]benzonitrile
• 3-(Piperidin-3-yloxy)benzonitrile, AldrichCPR
• DTXSID10624559
• CLB83693
• CS-0269217
• 902836-93-5
• FT-0728656
• MFCD08061079
• G74700

• MDL： MFCD08061079
• InChIKey： OSURJDMYHKQISX-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H14N2O/c13-8-10-3-1-4-11(7-10)15-12-5-2-6-14-9-12/h1,3-4,7,12,14H,2,5-6,9H2
• SMILES： C1=CC(=CC(=C1)OC2CCCNC2)C#N

Computed Properties

• Exact Mass: 202.11100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 202.110613074g/mol
• Heavy Atom Count: 15
• Complexity: 245
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 45Ų

Experimental Properties

• LogP: 2.01788
• PSA: 45.05000

3-(Piperidin-3-yl-oxy)benzonitrile Security Information

• Safety Term：6.1
• Packing Group：III
• Dangerous goods sign：
• Hazardous Material transportation number：UN3439
• PackingGroup：III
• Risk Phrases： 22
• HazardClass：6.1

3-(Piperidin-3-yl-oxy)benzonitrile Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers